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Introduction

Per- and polyfluoroalkyl substances (PFAS) are a large group of synthetic chemicals that are
persistent in the environment and have been linked to adverse health effects. The accurate and
reliable analysis of PFAS in complex matrices such as soil is critical for environmental
monitoring, human health risk assessment, and the development of remediation strategies.
Sample preparation is a crucial step in the analytical workflow for PFAS in soil, as it aims to
efficiently extract the target analytes from the solid matrix while minimizing interferences that
can affect the sensitivity and accuracy of analytical instruments, such as liquid
chromatography-tandem mass spectrometry (LC-MS/MS).

This document provides detailed application notes and protocols for the most common and
effective sample preparation techniques for PFAS analysis in soil. These include solvent
extraction, accelerated solvent extraction (ASE), and solid-phase extraction (SPE) for extract
cleanup. Adherence to strict quality control measures, including the use of PFAS-free labware
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and reagents, is paramount to avoid cross-contamination and ensure data of the highest
quality.

Experimental Protocols
Sample Collection and Handling

Proper sample collection and handling are critical to prevent contamination and ensure the
integrity of the samples.

o Materials: Use high-density polyethylene (HDPE) or polypropylene containers for sample
collection. Avoid any materials containing polytetrafluoroethylene (PTFE), including Teflon®,
in sampling equipment and container lids.

e Procedure:

o

Remove any surface debris (e.g., vegetation, rocks) from the sampling location.

o Using a stainless steel or polypropylene trowel or scoop, collect a representative soil
sample.

o Transfer the sample to the appropriate container, leaving minimal headspace.
o Store samples at or below 6°C and protect them from light.

o Field blanks, consisting of PFAS-free water, should be prepared in the field to assess

potential contamination during sampling.

Method 1: Solvent Extraction with Sonication/Shaking
(Based on EPA Method 1633 Principles)

This protocol describes a widely used method for the extraction of PFAS from soil using a
solvent and mechanical agitation.

e Reagents and Materials:

o Methanol (LC-MS grade or equivalent)
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[e]

Ammonium hydroxide (NHsOH), ~30%

PFAS-free water

o

[¢]

Polypropylene centrifuge tubes (50 mL)

[¢]

Sonicator bath or mechanical shaker

[e]

Centrifuge

o Extraction Solvent Preparation (0.3% Ammonium Hydroxide in Methanol):
o To 997 mL of methanol, add 3 mL of ammonium hydroxide. Mix well.

e Protocol:

[¢]

Homogenize the soil sample to ensure uniformity.

o Weigh approximately 2 grams of the homogenized soil into a 50 mL polypropylene
centrifuge tube.

o Spike the sample with isotopically labeled internal standards.

o Add 10 mL of the extraction solvent (0.3% ammonium hydroxide in methanol) to the
centrifuge tube.

o Cap the tube tightly and vortex for 30 seconds.
o Place the tube in a sonicator bath for 30 minutes or on a mechanical shaker for 1 hour.

o Centrifuge the sample at 4000 rpm for 10 minutes to separate the soil from the
supernatant.

o Carefully decant the supernatant into a clean polypropylene tube.

o The extract is now ready for cleanup by Solid-Phase Extraction (SPE).

Method 2: Accelerated Solvent Extraction (ASE)
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ASE is an automated technique that uses elevated temperature and pressure to increase the
efficiency of the extraction process, reducing solvent consumption and extraction time.

¢ Instrumentation and Materials:

o

Accelerated Solvent Extractor (ASE) system

[¢]

Stainless steel extraction cells (e.g., 100 mL)

o

Cellulose or glass fiber filters

Diatomaceous earth

[e]

o

Methanol (LC-MS grade)

[¢]

Acetonitrile (LC-MS grade)
o Extraction Solvent (80:20 Methanol:Acetonitrile):

o Combine 800 mL of methanol with 200 mL of acetonitrile. Mix well.
» Protocol:

o Place a cellulose or glass fiber filter at the bottom of an ASE cell.

o Weigh approximately 2 grams of homogenized soil and mix it with about 10 grams of
diatomaceous earth.

o Transfer the mixture to the ASE cell.

o Spike the sample with isotopically labeled internal standards.
o Fill the remaining volume of the cell with diatomaceous earth.
o Place the cell in the ASE system.

o Set the ASE parameters:

s Solvent: 80:20 Methanol:Acetonitrile
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Temperature: 100°C

Pressure: 1500 psi

Static time: 10 minutes

Number of cycles: 3

o Collect the extract in a clean collection vial.

o The extract is now ready for cleanup by Solid-Phase Extraction (SPE).

Extract Cleanup: Solid-Phase Extraction (SPE) with
Weak Anion Exchange (WAX) Cartridges

SPE is a crucial step to remove co-extracted matrix components that can interfere with LC-
MS/MS analysis. Weak anion exchange (WAX) cartridges are commonly used for PFAS
analysis as they can retain a wide range of PFAS compounds.[1][2]

o Materials:

o

Weak Anion Exchange (WAX) SPE cartridges (e.g., 6 cc, 500 mg)

SPE manifold

[¢]

[e]

Methanol (LC-MS grade)

PFAS-free water

o

o

Ammonium hydroxide

e Elution Solvent (1% Ammonium Hydroxide in Methanol):

o To 990 mL of methanol, add 10 mL of ammonium hydroxide. Mix well.

e Protocol:

o Conditioning:
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= Pass 15 mL of 1% ammonium hydroxide in methanol through the WAX cartridge.
» Pass 15 mL of methanol through the cartridge.

» Pass 15 mL of PFAS-free water through the cartridge. Do not let the cartridge go dry.

o

Loading:

» Load the soil extract onto the conditioned WAX cartridge. The loading flow rate should
be approximately 1-2 drops per second.

[¢]

Washing:
» Wash the cartridge with 15 mL of PFAS-free water to remove hydrophilic interferences.
» Dry the cartridge under vacuum for 10-15 minutes.

Elution:

o

» Place a clean collection tube under the cartridge.

» Elute the PFAS analytes with two 5 mL aliquots of 1% ammonium hydroxide in
methanol.

Concentration:

[¢]

» Evaporate the eluate to near dryness under a gentle stream of nitrogen at
approximately 40°C.

» Reconstitute the residue in a known volume (e.g., 1 mL) of methanol or a suitable
solvent for LC-MS/MS analysis.

Data Presentation

The following table summarizes the recovery data for 40 PFAS compounds from soil using an
automated extraction system based on the principles of EPA Method 1633A. The data
demonstrates the high efficiency of this method for a wide range of PFAS analytes.[3]
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Analyte

Abbreviation

Average Recovery
(%)

% Relative
Standard Deviation
(RSD)

Perfluorobutanoic acid PFBA 95 5
Perfluoropentanoic
) PFPeA 98 4
acid
Perfluorohexanoic
) PFHXxA 101 3
acid
Perfluoroheptanoic
_ PFHpA 102 3
acid
Perfluorooctanoic acid PFOA 105 2
Perfluorononanoic
_ PFNA 106 2
acid
Perfluorodecanoic
, PFDA 107 3
acid
Perfluoroundecanoic
) PFUNA 108 4
acid
Perfluorododecanoic
) PFDoA 109 4
acid
Perfluorotridecanoic
) PFTrDA 110 5
acid
Perfluorotetradecanoi
) PFTeDA 111 6
c acid
Perfluorobutanesulfoni
] PFBS 99 4
c acid
Perfluoropentanesulfo
) ) PFPeS 101 3
nic acid
Perfluorohexanesulfon
_ . PFHxS 103 3
ic acid
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Perfluoroheptanesulfo

nic acid

PFHpS

104

Perfluorooctanesulfoni

c acid

PFOS

106

Perfluorononanesulfo

nic acid

PFNS

107

Perfluorodecanesulfon

ic acid

PFDS

108

Perfluorooctanesulfon

amide

FOSA

103

N-
Methylperfluorooctane

sulfonamide

MeFOSA

104

N-
Ethylperfluorooctanes

ulfonamide

EtFOSA

105

N-
Methylperfluorooctane
sulfonamidoacetic

acid

MeFOSAA

102

N-
Ethylperfluorooctanes

ulfonamidoacetic acid

EtFOSAA

103

N-
Methylperfluorooctane

sulfonamidoethanol

MeFOSE

101

N-
Ethylperfluorooctanes

ulfonamidoethanol

EtFOSE

102

4:2 Fluorotelomer

sulfonate

4:2 FTS

97
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6:2 Fluorotelomer

sulfonate

6:2 FTS

100

8:2 Fluorotelomer

sulfonate

8:2 FTS

104

10:2 Fluorotelomer

sulfonate

10:2 FTS

106

Hexafluoropropylene

oxide dimer acid

HFPO-DA (GenX)

96

O-

Chlorohexadecafluoro

-3-oxanonane-1-

sulfonic acid

9CI-PF30ONS

101

11-

Chloroeicosafluoro-3-

oxaundecane-1-

sulfonic acid

11CI-PF30UdS

103

Sodium 1H,1H,2H,2H-

perfluorooctanesulfon

ate

DONA

98

1H,1H,2H,2H-

Perfluorooctanoic acid

5:3FTCA

100

Perfluoro-3-
methoxypropanoic
acid

PFMPA

94

Perfluoro-4-

methoxybutanoic acid

PFMBA

95

Nonafluoro-3,6-

dioxaheptanoic acid

NFDHA

97

Perfluorobutanesulfon

amide

FBSA

99
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Perfluorohexanesulfon
FHxSA 102 3

amide

Perfluorooctanesulfon
FOSAA 104 3

amidoacetic acid

Note: The presented recovery data is based on an automated extraction system and serves as
an example of method performance. Actual recoveries may vary depending on soil type,

analyte concentration, and specific laboratory conditions.

Visualizations
Experimental Workflows

Click to download full resolution via product page

Caption: General workflow for PFAS sample preparation in soil.

Logical Relationship of Key Methodologies
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Caption: Key methodologies in PFAS soil sample preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes and Protocols for Sample Preparation
of PFAS in Soil]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b118423/docs#application-notes-and-protocols-for-
sample-preparation-of-pfas-in-soil]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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